Cas no 676267-92-8 (5,5'-[Dodecane-1,12-diylbis(oxy)]di(benzene-1,3-dicarboxylato))

• Product Name: 5,5'-[Dodecane-1,12-diylbis(oxy)]di(benzene-1,3-dicarboxylato)
• CAS No: 676267-92-8
• MF: C₂₈H₃₄O₁₀
• MW: 530.563569545746
• CID: 2798064
• PubChem ID: 71367896
• Update Time: 2025-04-21

5,5'-[Dodecane-1,12-diylbis(oxy)]di(benzene-1,3-dicarboxylato) Chemical and Physical Properties

Names and Identifiers

• 5,5'-[Dodecane-1,12-diylbis(oxy)]di(benzene-1,3-dicarboxylato)
• 676267-92-8
• DTXSID60790995

• Inchi： 1S/C28H34O10/c29-25(30)19-13-20(26(31)32)16-23(15-19)37-11-9-7-5-3-1-2-4-6-8-10-12-38-24-17-21(27(33)34)14-22(18-24)28(35)36/h13-18H,1-12H2,(H,29,30)(H,31,32)(H,33,34)(H,35,36)
• InChI Key： ACXDWGQSUARRRB-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=C(C(=O)O)C=1)CCCCCCCCCCCCOC1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 530.21519728Da
• Monoisotopic Mass: 530.21519728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 19
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 168Ų